Cas no 124325-93-5 (1H-Pyrrolo[3,2-f]quinoline-2-carboxylicacid,8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6-[(5,6,7-trimethoxy-1H-indol-2-yl)carbonyl]-,methyl ester, (2R,8S)-)

• Product Name: 1H-Pyrrolo[3,2-f]quinoline-2-carboxylicacid,8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6-[(5,6,7-trimethoxy-1H-indol-2-yl)carbonyl]-,methyl ester, (2R,8S)-
• CAS No: 124325-93-5
• MF: C₂₆H₂₆BrN₃O₈
• MW: 588.403946399689
• CID: 210979
• PubChem ID: 15100413
• Update Time: 2025-04-19

1H-Pyrrolo[3,2-f]quinoline-2-carboxylicacid,8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6-[(5,6,7-trimethoxy-1H-indol-2-yl)carbonyl]-,methyl ester, (2R,8S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-f]quinoline-2-carboxylicacid,8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6-[(5,6,7-trimethoxy-1H-indol-2-yl)carbonyl]-,methyl ester, (2R,8S)-
• 1H-Pyrrolo[3,2-f]quinoline-2-carboxylicacid,8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1...
• 1H-Pyrrolo3,2-fquinoline-2-carboxylic acid, 8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6-(5,6,7-trimethoxy-1H-indol-2-yl)carbonyl-, methyl ester, (2R,8S)-
• duocarmycin B1
• methyl (2R,7R,8S)-8-bromo-4-hydroxy-7-methyl-1-oxo-6-[(5,6,7-trimethoxy-1H-indol-2-yl)carbonyl]-2,3,6,7,8,9-hexahydro-1H-pyrrolo[3,2-f]quinoline-2-carboxylate
• (2R)-8β-Bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6-(5,6,7-trimethoxy-1H-indol-2-ylcarbonyl)-1H-pyrrolo[3,2-f]quinoline-2α-carboxylic acid methyl ester
• Duocarmycin B(sub 1)
• 1H-Pyrrolo(3,2-f)quinoline-2-carboxylic acid, 8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6-((5,6,7-trimethoxy-1H-indol-2-yl)carbonyl)-, methyl ester, (2R-trans)-
• methyl (2R,8S)-8-bromo-4-hydroxy-2-methyl-1-oxo-6-(5,6,7-trimethoxy-1H-indole-2-carbonyl)-3,7,8,9-tetrahydropyrrolo[3,2-f]quinoline-2-carboxylate
• SCHEMBL19493153
• DTXSID50924782
• 124325-93-5
• NIOSH/JV1200000
• CHEBI:202156
• JV12000000
• 1H-Pyrrolo3,2-fquinoline-2-carboxylic acid, 8-bromo-2,3,6,7,8,9-hexahydro-4-hydroxy-2-methyl-1-oxo-6
• methyl (2R,8S)-8-bromo-4-hydroxy-2-methyl-1-oxo-6-(5,6,7-trimethoxy-1H-indole-2-carbonyl)-3,7,8,9-tetrahydropyrrolo[3,2-]quinoline-2-carboxylate
• CHEMBL322666

• Inchi： 1S/C26H26BrN3O8/c1-26(25(34)38-5)23(32)18-13-8-12(27)10-30(15(13)9-16(31)20(18)29-26)24(33)14-6-11-7-17(35-2)21(36-3)22(37-4)19(11)28-14/h6-7,9,12,28-29,31H,8,10H2,1-5H3/t12-,26+/m0/s1
• InChI Key： SUWUAMDOMCWKCL-GWQKEKGPSA-N
• SMILES： Br[C@@H]1CN(C(C2=CC3C=C(C(=C(C=3N2)OC)OC)OC)=O)C2=CC(=C3C(C([C@@](C(=O)OC)(C)N3)=O)=C2C1)O

Computed Properties

• Exact Mass: 586.08255
• Monoisotopic Mass: 587.090327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• XLogP3: 3.7

Experimental Properties

• Density: 1.545
• Boiling Point: 812.1°Cat760mmHg
• Flash Point: 444.9°C
• Refractive Index: 1.658
• PSA: 136.52
• LogP: 3.60860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrroloquinolines